Cas no 198126-70-4 (Ethanone, 2-[4-(methylsulfonyl)phenyl]-1-phenyl-)

• Product Name: Ethanone, 2-[4-(methylsulfonyl)phenyl]-1-phenyl-
• CAS No: 198126-70-4
• MF: C₁₅H₁₄O₃S
• MW: 274.334863185883
• CID: 1389989
• PubChem ID: 22285757
• Update Time: 2025-04-20

Ethanone, 2-[4-(methylsulfonyl)phenyl]-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-[4-(methylsulfonyl)phenyl]-1-phenyl-
• 2-(4-methylsulfonylphenyl)-1-phenylethanone
• AKOS012501420
• DTXSID00624386
• 2-[4-(Methanesulfonyl)phenyl]-1-phenylethan-1-one
• 198126-70-4
• DIIBQSRZBCMWLA-UHFFFAOYSA-N
• SCHEMBL6341279
• 4-methylsulfonylphenyl-actophenone

• Inchi： 1S/C15H14O3S/c1-19(17,18)14-9-7-12(8-10-14)11-15(16)13-5-3-2-4-6-13/h2-10H,11H2,1H3
• InChI Key： DIIBQSRZBCMWLA-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)CC(C1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 274.06642
• Monoisotopic Mass: 274.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• PSA: 51.21